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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the fundamental nuclear characteristics

of Tungsten-186 (¹⁸⁶W). The information presented is intended to support research and

development activities, particularly in fields such as nuclear medicine, radiopharmaceutical

production, and materials science.

General and Nuclear Properties
Tungsten-186 is one of the five naturally occurring isotopes of tungsten. It is classified as an

observationally stable isotope, meaning it has not been observed to decay, though it is

theoretically capable of radioactive decay over extremely long timescales.[1][2] It is the second

most abundant tungsten isotope.[3]

The core nuclear properties of Tungsten-186 are summarized in the table below, providing a

consolidated source of key quantitative data.
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Property Value Units

Symbol ¹⁸⁶W -

Atomic Number (Z) 74 -

Neutron Number (N) 112 -

Mass Number (A) 186 -

Natural Abundance 28.43 (19) %

Isotopic Mass 185.9543641 Da

Half-life
Observationally Stable (> 4 x

10²¹ years)
years

Theoretical Half-life 2.7 x 10¹⁹ years

Nuclear Spin (I) 0 -

Parity + -

Mass Excess -42.509542 MeV

Binding Energy per Nucleon 7.988607 MeV

Magnetic Dipole Moment 0 µN

Electric Quadrupole Moment 0 barn

[Sources:[1][3][4][5][6]]

Isotopic Stability and Decay Characteristics
While considered stable for all practical purposes, theoretical models predict that Tungsten-
186 could undergo decay via alpha (α) emission or double beta (2β⁻) decay.[7][8] The half-life

for these processes is exceptionally long, exceeding the current age of the universe by many

orders of magnitude, which is why its decay has not been experimentally confirmed.[1]

Alpha (α) Decay (Theoretical): Tungsten-186 is predicted to be capable of decaying into

Hafnium-182 (¹⁸²Hf) through the emission of an alpha particle.[7][8]
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Decay Energy: 1.12411 MeV[7]

Double Beta (2β⁻) Decay (Theoretical): It could also potentially decay into Osmium-186

(¹⁸⁶Os) via double beta decay.[7]

Decay Energy: 489.94 keV[7]

The extreme stability of ¹⁸⁶W makes it a non-radioactive and safe material to handle under

standard laboratory conditions.

Theoretical Alpha Decay Theoretical Double Beta Decay

Tungsten-186 (¹⁸⁶W)
Spin: 0+
Parity: +

Hafnium-182 (¹⁸²Hf)

 α Decay
 E = 1.12 MeV

Osmium-186 (¹⁸⁶Os)

 2β⁻ Decay
 E = 0.49 MeV

α Particle 2β⁻ + 2ν̅ₑ
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Theoretical decay pathways for Tungsten-186.

Key Applications in Research and Medicine
The primary application of enriched Tungsten-186 is in the production of the radioisotope

Tungsten-188 (¹⁸⁸W).[3][9] This is a critical precursor in nuclear medicine for generating the

therapeutic radionuclide Rhenium-188 (¹⁸⁸Re).[6][9]

Production of Rhenium-188: Tungsten-186 serves as the target material in a nuclear reactor.

Through a sequence of two neutron capture events (n,γ), it is transmuted into Tungsten-188.
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First Neutron Capture: ¹⁸⁶W + n → ¹⁸⁷W + γ

Second Neutron Capture: ¹⁸⁷W + n → ¹⁸⁸W + γ

The resulting ¹⁸⁸W has a half-life of 69.4 days and decays to Rhenium-188.[1] This parent-

daughter isotope pair is used in a device known as a ¹⁸⁸W/¹⁸⁸Re generator. The longer half-life

of the parent ¹⁸⁸W allows for a continuous supply of the short-lived therapeutic daughter, ¹⁸⁸Re

(half-life ~17 hours), which can be "milked" or eluted from the generator for clinical use.[3]

Rhenium-188 is a beta-emitter used in therapies for cancer and other medical conditions.[9]
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Workflow for the production of therapeutic Rhenium-188 from Tungsten-186.

Experimental Methodologies
The determination of the nuclear properties of Tungsten-186 involves a range of sophisticated

experimental techniques. While detailed, step-by-step laboratory protocols are specific to the

institution and experiment, the fundamental principles of these methods are outlined below.

Principle: Mass spectrometry is the primary technique used to determine the natural

abundance and precise atomic mass of isotopes.

Methodology Overview:

Ionization: A sample of natural tungsten is vaporized and ionized to create positively

charged ions.

Acceleration: The ions are accelerated by an electric field to give them all the same kinetic

energy.

Deflection: The accelerated ions then enter a magnetic field, which deflects them. The

degree of deflection is inversely proportional to the mass-to-charge ratio of the ion.
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Detection: A detector measures the position and intensity of the deflected ions. Lighter

isotopes (like ¹⁸²W) are deflected more than heavier ones (like ¹⁸⁶W). The relative intensity

of the ion beam at each mass position gives the isotopic abundance.

Principle: Nuclear spin and parity are determined by studying the angular distribution of

particles from nuclear reactions or the energies of emitted gamma rays.

Methodology Overview (e.g., using Polarized Deuterons):

Target Preparation: A thin foil of enriched Tungsten-186 is prepared as a target.

Particle Bombardment: The target is bombarded with a beam of particles, such as

polarized deuterons (in a (d,p) reaction), where the spins of the deuterons are aligned in a

specific direction.[10]

Reaction and Detection: The incoming deuteron interacts with a ¹⁸⁶W nucleus, and an

outgoing proton is produced, leaving the nucleus in an excited state. The angular

distribution and polarization of these outgoing protons are measured.

Analysis: The observed angular distribution patterns are compared with theoretical

predictions from nuclear models (like the Distorted Wave Born Approximation - DWBA).

[10] The specific pattern is uniquely characteristic of the spin and parity of the final nuclear

state.

Principle: For extremely long-lived isotopes like Tungsten-186, direct observation of decay is

impractical. Instead, experiments are designed to detect the rare decay products over a long

period in a low-background environment.

Methodology Overview (for Alpha Decay):

Low-Background Environment: The experiment is conducted deep underground to shield it

from cosmic rays, which would create interfering background signals.

High-Purity Sample: A sample of tungsten with a known mass is used.

Sensitive Detectors: Highly sensitive detectors, such as cryogenic scintillating bolometers,

are used.[11] These detectors can measure the tiny amount of energy deposited by a
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single alpha particle with high precision.

Long-Term Measurement: The detector runs continuously for months or years, searching

for energy depositions that match the expected Q-value of the theoretical alpha decay of

¹⁸⁶W. The absence of a statistically significant signal above the background allows

researchers to set a lower limit on the half-life.[11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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